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Compound of Interest

Ethyl triphenyl phosphonium
iodide

Cat. No.: B12807748

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular and atomic properties of ethyl
triphenylphosphonium iodide, a vital reagent in synthetic organic chemistry. The information is
presented to support research and development activities where precise quantitative data is
paramount.

Core Molecular Data

Ethyl triphenylphosphonium iodide is a quaternary phosphonium salt. Its fundamental
molecular characteristics are summarized below.

Property Value Citation(s)
Molecular Formula C20H20IP [L1121[31[4115]
Molecular Weight 418.25 g/mol [2][3]6]
CAS Number 4736-60-1 [1][2][6]1[7]
ETPPI, Phenylphosphonium
Synonyms . [2][3]
ethyl iodide

Off-white to pale yellow
Appearance _ [2]
crystalline powder
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Verification of Molecular Weight

The molecular weight is derived from the sum of the atomic weights of its constituent atoms.
The chemical formula C20H20lP indicates the presence of 20 carbon atoms, 20 hydrogen
atoms, one phosphorus atom, and one iodine atom. The table below details the calculation
based on the standard atomic weights of these elements.

Standard Total L.
Element . ] . o Citation(s) for
Quantity Atomic Weight Contribution . .
(Symbol) Atomic Weight
(amu) (amu)
Carbon (C) 20 ~12.011 240.220 [8][9][10][11]
Hydrogen (H) 20 ~1.008 20.160 [12][13][14]
[15][16][17][18]
Phosphorus (P) 1 ~30.974 30.974
[19]
lodine (1) 1 ~126.904 126.904 [20][21][22][23]
Total ~418.258

Note: The calculated molecular weight of ~418.258 amu is consistent with the commonly cited
value of 418.25 g/mol .

Application in Synthesis: The Wittig Reaction

Ethyl triphenylphosphonium iodide is a key precursor for generating a phosphonium ylide, an
essential intermediate in the Wittig reaction.[3] This reaction is a cornerstone of organic
synthesis for creating alkenes from aldehydes or ketones.[2]

e Ylide Generation: Ethyl triphenylphosphonium iodide is suspended in a suitable anhydrous
solvent (e.qg., tetrahydrofuran, diethyl ether). A strong base (e.g., n-butyllithium, sodium
hydride) is added under an inert atmosphere (e.g., nitrogen, argon) to deprotonate the
phosphonium salt, forming the reactive ylide. The formation of the ylide is often indicated by
a distinct color change.

o Reaction with Carbonyl: The aldehyde or ketone, dissolved in the same anhydrous solvent,
is added to the ylide solution, typically at a reduced temperature (e.g., 0 °C or -78 °C) to
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control the reaction rate and stereoselectivity.

o Reaction Progression: The reaction mixture is allowed to warm to room temperature and
stirred for a period ranging from a few hours to overnight, monitored by techniques such as
Thin Layer Chromatography (TLC).

e Quenching and Extraction: Upon completion, the reaction is quenched by adding water or a
saturated aqueous solution (e.g., ammonium chloride). The organic product is then extracted
using an appropriate organic solvent.

 Purification: The combined organic layers are washed, dried, and concentrated. The final
alkene product is purified from the triphenylphosphine oxide byproduct using techniques like
column chromatography or distillation.

The following diagram illustrates the logical steps involved in performing a typical Wittig
reaction using ethyl triphenylphosphonium iodide.

Click to download full resolution via product page

General workflow for the Wittig reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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